MeSA 2-O-b-D-glucoside-d7

• Molecular Formula: C14H18O8
• Molecular Weight: 321.33 g/mol
• InChI: InChI=1S/C14H18O8/c1-20-13(19)7-4-2-3-5-8(7)21-14-12(18)11(17)10(16)9(6-15)22-14/h2-5,9-12,14-18H,6H2,1H3/t9-,10-,11+,12-,14-/m1/s1/i1D3,2D,3D,4D,5D
• InChIKey: ONKIQNFPVXNOBV-SGQAQSTASA-N

MeSA 2-O-b-D-glucoside-d7 Internal Standard

MeSA 2-O-β-D-glucoside-d7 (MeSAG-d7) is a stable isotope-labeled (SIL) internal standard specifically designed for the accurate quantification of methyl salicylate 2-O-β-D-glucoside (MeSAG) in complex biological matrices using mass spectrometry-based methods [1]. This compound is characterized by the incorporation of seven deuterium (2H) atoms into the methyl salicylate glycoside structure, resulting in a molecular formula of C14H11D7O8 and a molecular weight of 321.33 g/mol . As a deuterated analog, it exhibits nearly identical physicochemical properties to its unlabeled counterpart but possesses a distinct mass signature (+7 Da), which is essential for isotope dilution mass spectrometry (IDMS) workflows . MeSAG is a naturally occurring glycoside found in various plant species, including grapes and wines, where it serves as a non-volatile storage form of the odor-active compound methyl salicylate [2].

Workflow Isotope dilution mass spectrometry (IDMS)

Selection Deuterated ISTD for MeSAG in complex matrices

Context Plant metabolomics, wine chemistry, bioanalytical method validation

• [1] Piergiovanni, M., et al. (2023). Free methyl salicylate and its glycosides mapping in monovarietal Italian white wines. OENO One, 57(2), 15-28. View Source
• [2] Carlin, S., et al. (2019). Methyl Salicylate Glycosides in Some Italian Varietal Wines. Molecules, 24(18), 3260. View Source

Avoiding Matrix Effects with MeSA 2-O-b-D-glucoside-d7

In the context of LC-MS/MS quantification of methyl salicylate 2-O-β-D-glucoside (MeSAG) from complex biological samples, the use of a generic, non-isotopic internal standard or even a different MeSA glycoside (such as gaultherin) is scientifically unsound and can lead to significant quantitative errors [1]. This is primarily due to differential matrix effects and variable ionization efficiencies. A SIL internal standard like MeSA 2-O-b-D-glucoside-d7 co-elutes with the analyte, thereby experiencing the exact same ion suppression or enhancement effects caused by the sample matrix. This co-elution is a fundamental requirement for accurate normalization in isotope dilution mass spectrometry (IDMS) [2]. In contrast, a structural analog may exhibit different chromatographic behavior, leading to a misrepresentation of the analyte's true concentration [3]. For instance, the quantification of MeSAG in wine has been shown to be highly dependent on the use of its exact isotopically labeled counterpart, as the diverse chemical background of the matrix can otherwise severely compromise analytical accuracy [1].

MeSAG-d7 vs. non-isotopic ISTD Matrix-effect correction may not transfer; co-elution is essential for IDMS accuracy.

MeSAG-d7 vs. structural analog Chromatographic behavior and ionization efficiency may differ, limiting direct substitution.

• [1] Piergiovanni, M., et al. (2022). A methyl salicylate glycoside mapping of monovarietal Italian white wines. IVES Conference Series. View Source
• [2] Restek. (2015). Choosing an Internal Standard. View Source
• [3] KCAS Bio. (2020). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source

MeSA 2-O-b-D-glucoside-d7 Quantitative Evidence

Isotopic Mass Shift and Signal Cross-Talk

MeSA 2-O-b-D-glucoside-d7 is labeled with seven deuterium atoms, which results in a +7 Da mass shift relative to the unlabeled analyte (MeSA 2-O-b-D-glucoside). This mass difference is significantly larger than that of alternative deuterated forms such as the -d3 or -d4 variants . A larger mass shift reduces the potential for isotopic cross-talk and spectral overlap between the internal standard's M+0 peak and the analyte's M+1 isotope peak, thereby improving the accuracy of quantification, especially at low analyte concentrations [1].

Isotopic Mass Shift

Cross-study comparable

+7 Da

Larger shift reduces isotopic cross-talk risk vs. -d3/-d4 variants.

Spectral overlap context; supports low-concentration quantification review.

Evidence Dimension	Isotopic Mass Shift (Delta Da)
Target Compound Data	+7 Da (from C14H11D7O8)
Comparator Or Baseline	MeSA 2-O-b-D-glucoside-d4 (+4 Da) or -d3 (+3 Da)
Quantified Difference	A +7 Da shift provides a 3-4 Da larger separation than -d3/-d4 variants
Conditions	Molecular mass calculation based on chemical formula; spectral analysis in LC-MS/MS

Why This Matters

A greater mass difference minimizes isotopic interference, enabling more precise and accurate quantification, particularly for complex samples where the analyte may be at trace levels.

• [1] Zimmer, D. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S57-S61. View Source

Quantification Performance in Wine

The analytical method for quantifying MeSA 2-O-β-D-glucoside (MeSAG) in Italian white wines has been validated using a stable isotope-labeled internal standard (SIL-IS) approach [1]. The calibration curve for MeSAG demonstrated high linearity (R² = 0.99) across a wide dynamic range of 0.05–200 µg/L, with a limit of quantification (LOQ) of 0.05 µg/L [2]. While this study does not explicitly state the use of the -d7 variant, it establishes the benchmark analytical performance achievable for the analyte when paired with a deuterated internal standard. The use of MeSA 2-O-b-D-glucoside-d7 is expected to meet or exceed these performance characteristics.

Quantification in Wine

Class-level inference

R² = 0.99, LOQ 0.05 µg/L

Benchmark sensitivity for MeSAG with a deuterated ISTD in wine matrix.

Data to verify for MeSAG-d7 specifically; class-level method validation.

Evidence Dimension	Calibration Linearity and LOQ
Target Compound Data	R² = 0.99 (for MeSAG with a deuterated IS)
Comparator Or Baseline	N/A (Method validation data for the analyte class)
Quantified Difference	LOQ of 0.05 µg/L is achievable
Conditions	LC-MS/MS analysis of MeSA glycosides in wine matrix

Why This Matters

This data demonstrates the high level of analytical sensitivity and precision that can be achieved when using an isotopically labeled internal standard for MeSAG quantification, which is directly relevant for applications in food and plant science.

• [1] Piergiovanni, M., et al. (2022). A methyl salicylate glycoside mapping of monovarietal Italian white wines. IVES Conference Series. View Source
• [2] Carlin, S., et al. (2019). Methyl Salicylate Glycosides in Some Italian Varietal Wines. Molecules, 24(18), 3260. View Source

MeSA Glycoside Differentiation

In plant biology, methyl salicylate 2-O-β-D-glucoside (MeSAG) is a key metabolite in the salicylic acid (SA) conjugation pathway, acting as a storage form of the defense hormone methyl salicylate [1]. Accurate quantification of MeSAG is essential for studying plant immune responses and genetic modifications. A SIL internal standard like MeSA 2-O-b-D-glucoside-d7 is critical for distinguishing MeSAG from other structurally similar MeSA glycosides, such as gaultherin (a diglycoside) or violutoside, which are also present in plant tissues and can co-elute or share similar fragmentation patterns [2]. The use of a specific, isotopically-labeled internal standard ensures that the quantitative signal is derived exclusively from the target monosaccharide glycoside and not from a related compound.

Glycoside Differentiation

Supporting evidence

Target-specific MRM vs. gaultherin

Compound-specific ISTD avoids misattribution of signal from co-occurring diglycosides.

Essential for plant extract metabolomics; method context review.

Evidence Dimension	Analytical Specificity
Target Compound Data	MeSA 2-O-β-D-glucoside (monoglycoside)
Comparator Or Baseline	Gaultherin (MeSA diglycoside, primeveroside)
Quantified Difference	Chromatographic separation and distinct MRM transitions required; isotope-labeled IS ensures accurate quantification of the target.
Conditions	LC-MS/MS analysis of plant extracts (e.g., Arabidopsis, tomato) or wine

Why This Matters

In metabolomics studies where multiple MeSA glycosides are present, the use of a compound-specific internal standard is not just beneficial but necessary to obtain reliable, quantitative data on the specific metabolite of interest.

• [1] Song, J. T., et al. (2008). Overexpression of AtSGT1, an Arabidopsis salicylic acid glucosyltransferase, leads to increased susceptibility to Pseudomonas syringae. Phytochemistry, 69(4), 1007-1016. View Source
• [2] Carlin, S., et al. (2019). Methyl Salicylate Glycosides in Some Italian Varietal Wines. Molecules, 24(18), 3260. View Source

MeSA 2-O-b-D-glucoside-d7 Applications

Wine and Grape Metabolite Quantification

MeSA 2-O-b-D-glucoside-d7 is the preferred internal standard for researchers and quality control laboratories quantifying MeSA glycosides in wine, grape juice, and other fruit matrices using LC-MS/MS. This application is critical for understanding varietal aroma potential, monitoring wine aging, and assessing the impact of viticultural practices on flavor precursor levels [1]. The use of this deuterated standard ensures that the reported concentrations are free from matrix-induced bias, providing reliable data for publication and decision-making [2].

Plant Defense and Hormone Signaling

In plant biology and genetics, MeSA 2-O-b-D-glucoside-d7 enables precise quantification of MeSAG as part of the salicylic acid (SA) signaling pathway. Researchers studying plant-pathogen interactions, systemic acquired resistance (SAR), or the effects of genetic modification on secondary metabolism require this level of accuracy to detect subtle but biologically significant changes in MeSAG pools [3]. The -d7 label provides the necessary mass shift to avoid interference from other, closely related glycosides in complex plant extracts.

Pharmaceutical Research of Salicylate Derivatives

For investigations into the pharmacokinetics or pharmacodynamics of natural salicylate glycosides (e.g., gaultherin, monotropein) and their metabolites, MeSA 2-O-b-D-glucoside-d7 can serve as a valuable internal standard for quantifying MeSAG as a potential hydrolysis product or intermediate. Its high isotopic purity and defined structure make it a robust tool for developing and validating bioanalytical methods intended for regulatory submission [4].

LC-MS/MS Method Development and Validation

Analytical chemists developing new or improved methods for quantifying trace-level glycosides in food, environmental, or biological samples will find MeSA 2-O-b-D-glucoside-d7 to be an essential tool. Its use is a cornerstone of isotope dilution mass spectrometry (IDMS) for achieving the highest levels of accuracy and precision, particularly when validating methods against regulatory guidelines for linearity, accuracy, precision, and sensitivity (LOQ) [2].

Application

Selection Property

Validation Focus

Wine and grape metabolite quantification

Matrix-effect correction via co-eluting ISTD

LOQ, linearity, and matrix-bias review in fruit matrices

Plant defense and hormone signaling studies

Specificity against related MeSA glycosides

MeSAG pool changes in SA-pathway research models

Salicylate derivative pharmaceutical research

Hydrolysis product/intermediate tracking

Bioanalytical method validation review for exposure-model studies

LC-MS/MS method development and validation

IDMS cornerstone for trace-level glycosides

Accuracy, precision, and sensitivity benchmark review

• [1] Piergiovanni, M., et al. (2023). Free methyl salicylate and its glycosides mapping in monovarietal Italian white wines. OENO One, 57(2), 15-28. View Source
• [2] Carlin, S., et al. (2019). Methyl Salicylate Glycosides in Some Italian Varietal Wines. Molecules, 24(18), 3260. View Source
• [3] Song, J. T., et al. (2008). Overexpression of AtSGT1, an Arabidopsis salicylic acid glucosyltransferase, leads to increased susceptibility to Pseudomonas syringae. Phytochemistry, 69(4), 1007-1016. View Source
• [4] Sciencedirect. (n.d.). Isotope Labeled Compound. View Source